3-(2-Methyl-[1]benzothiolo[3,2-d][1,3]thiazol-1-ium-1-yl)propane-1-sulfinate

• IUPAC Name: 3-(2-methyl-[1]benzothiolo[3,2-d][1,3]thiazol-1-ium-1-yl)propane-1-sulfinate
• InChI: InChI=1S/C13H13NO2S3/c1-9-14(7-4-8-19(15)16)12-10-5-2-3-6-11(10)18-13(12)17-9/h2-3,5-6H,4,7-8H2,1H3
• InChI Key: CLDKVTALFHYRMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=[N+](C2=C(S1)SC3=CC=CC=C32)CCCS(=O)[O-]
• Molecular Formula: C13H13NO2S3
• Molecular Weight: 311.4 g/mol

Description

3-(2-Methyl-1benzothiolo[3,2-d][1,3]thiazol-1-ium-1-yl)propane-1-sulfinate is a complex organic compound that features a benzothiazole ring system. Benzothiazoles are known for their diverse biological activities and are commonly found in various pharmacologically active compounds

Scientific Research Applications

3-(2-Methyl-1benzothiolo[3,2-d][1,3]thiazol-1-ium-1-yl)propane-1-sulfinate has a wide range of scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other complex organic molecules.

Biology: The compound’s structure allows it to interact with various biological targets, making it useful in biochemical studies.

Medicine: Benzothiazole derivatives are known for their antimicrobial, antiviral, and anticancer properties.

Industry: It is used in the production of dyes, fungicides, and chemical reaction accelerators.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some thiazole derivatives have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Safety and Hazards

The safety and hazards associated with a specific compound would depend on its exact structure and use. It’s important to refer to the relevant safety data sheets for specific information.

Future Directions

Thiazoles and their derivatives continue to be an area of interest in various fields, including medicinal chemistry, due to their wide range of applications in the field of drug design and discovery. Future research may focus on the synthesis of new thiazole derivatives and their potential applications.

Preparation Methods

The synthesis of 3-(2-Methyl-1benzothiolo[3,2-d][1,3]thiazol-1-ium-1-yl)propane-1-sulfinate can be achieved through various synthetic routes. One common method involves the reaction of phenyl acetylene, N-bromosuccinimide, and thiourea in an aqueous medium . Industrial production methods often utilize microwave irradiation and one-pot multicomponent reactions to enhance yield and efficiency .

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions are common, especially at the C-2 and C-5 positions of the thiazole ring.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents like ethanol or ether, and controlled temperatures. Major products formed from these reactions vary depending on the specific reagents and conditions used.

Comparison with Similar Compounds

Similar compounds include other benzothiazole derivatives like sulfathiazole, Ritonavir, and Abafungin . Compared to these compounds, 3-(2-Methyl-1benzothiolo[3,2-d][1,3]thiazol-1-ium-1-yl)propane-1-sulfinate has unique structural features that may offer distinct advantages in specific applications. For instance, its sulfinate group can enhance its solubility and reactivity, making it more versatile in various chemical reactions.